Cas no 1172695-36-1 (2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-yl-N-2-(4-sulfamoylphenyl)ethylacetamide)

• Product Name: 2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-yl-N-2-(4-sulfamoylphenyl)ethylacetamide
• CAS No: 1172695-36-1
• MF: C₁₇H₁₈N₄O₃S₂
• MW: 390.479820728302
• CID: 6388175
• PubChem ID: 44088063
• Update Time: 2025-10-28

2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-yl-N-2-(4-sulfamoylphenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-yl-N-2-(4-sulfamoylphenyl)ethylacetamide
• 2-(2-pyrrol-1-yl-1,3-thiazol-4-yl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
• AKOS024516999
• 1172695-36-1
• 2-(2-(1H-pyrrol-1-yl)thiazol-4-yl)-N-(4-sulfamoylphenethyl)acetamide
• F5679-0002
• 2-[2-(1H-pyrrol-1-yl)-1,3-thiazol-4-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
• VU0518905-1

• Inchi： 1S/C17H18N4O3S2/c18-26(23,24)15-5-3-13(4-6-15)7-8-19-16(22)11-14-12-25-17(20-14)21-9-1-2-10-21/h1-6,9-10,12H,7-8,11H2,(H,19,22)(H2,18,23,24)
• InChI Key： LJZYAFALKPSXRS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCNC(CC1=CSC(=N1)N1C=CC=C1)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 390.08203280g/mol
• Monoisotopic Mass: 390.08203280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 144Ų

Additional information on 2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-yl-N-2-(4-sulfamoylphenyl)ethylacetamide

2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-yl-N-2-(4-sulfamoylphenyl)ethylacetamide (CAS No. 1172695-36-1): A Comprehensive Overview

2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-yl-N-2-(4-sulfamoylphenyl)ethylacetamide (CAS No. 1172695-36-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of both pyrrole and sulfamoylphenyl moieties in its structure makes it a promising candidate for drug discovery and development.

The molecular formula of 2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-yl-N-2-(4-sulfamoylphenyl)ethylacetamide is C₁₇H₁₈N₄O₃S₂, with a molecular weight of approximately 390.48 g/mol. Its structure features a thiazole ring substituted with a 1H-pyrrol-1-yl group, which is further linked to an acetamide side chain terminating in a 4-sulfamoylphenyl group. This intricate arrangement contributes to its potential interactions with biological targets, particularly enzymes and receptors involved in inflammatory and metabolic pathways.

Recent studies have highlighted the role of thiazole-containing compounds like 2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-yl-N-2-(4-sulfamoylphenyl)ethylacetamide in modulating key cellular processes. Researchers are particularly interested in its potential as a small-molecule inhibitor for various disease targets. The sulfamoyl group in its structure is often associated with enhanced solubility and bioavailability, making it a valuable scaffold in medicinal chemistry.

One of the most searched questions regarding this compound is: "What are the potential therapeutic applications of 2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-yl-N-2-(4-sulfamoylphenyl)ethylacetamide?" Preliminary research suggests that it may have applications in targeting enzymes involved in carbonic anhydrase inhibition, which could be relevant for conditions like glaucoma, epilepsy, and certain cancers. Additionally, its heterocyclic framework makes it a candidate for antimicrobial and anti-inflammatory drug development.

The synthesis of 2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-yl-N-2-(4-sulfamoylphenyl)ethylacetamide typically involves multi-step organic reactions, including condensation and amide coupling strategies. Researchers often employ high-performance liquid chromatography (HPLC) for purification and nuclear magnetic resonance (NMR) spectroscopy for structural confirmation. The compound's physicochemical properties, such as melting point, solubility, and stability, are crucial for its potential formulation into drug products.

In the context of current pharmaceutical trends, there's growing interest in structure-activity relationship (SAR) studies of 2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-yl-N-2-(4-sulfamoylphenyl)ethylacetamide analogs. Many researchers are investigating how modifications to its thiazole core or sulfamoyl group might enhance its biological activity or reduce potential side effects. This aligns with the broader search trend for "optimization of thiazole-based drug candidates" in recent literature.

The safety profile and toxicological aspects of 2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-yl-N-2-(4-sulfamoylphenyl)ethylacetamide are subjects of ongoing research. While not classified as hazardous, standard laboratory precautions should be observed when handling this compound. Its environmental fate and biodegradability are also important considerations for large-scale applications, reflecting the increasing focus on green chemistry in drug development.

From a commercial perspective, 2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-yl-N-2-(4-sulfamoylphenyl)ethylacetamide is primarily available as a research chemical for laboratory use. The global market for such specialty chemicals is expanding, driven by the growing pharmaceutical and biotechnology sectors. Suppliers typically offer this compound in various quantities, with purity levels ranging from 95% to 98%, catering to different research needs.

Future directions for 2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-yl-N-2-(4-sulfamoylphenyl)ethylacetamide research may include more extensive in vivo studies to evaluate its pharmacokinetic properties and therapeutic potential. The integration of computational chemistry approaches, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, could accelerate its development as a lead compound. These aspects address common search queries like "computational approaches for thiazole drug design" and "emerging trends in heterocyclic medicinal chemistry."

In conclusion, 2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-yl-N-2-(4-sulfamoylphenyl)ethylacetamide (CAS No. 1172695-36-1) represents an intriguing chemical entity with significant potential in drug discovery. Its unique structural features, combined with the growing understanding of thiazole pharmacology, position it as a valuable subject for continued scientific investigation. As research progresses, this compound may contribute to the development of novel therapeutic agents addressing unmet medical needs.